Cas no 2680759-72-0 (6-(2,2,2-trifluoroacetamido)methyl-5-oxaspiro3.5nonane-2-carboxylic acid)

• Product Name: 6-(2,2,2-trifluoroacetamido)methyl-5-oxaspiro3.5nonane-2-carboxylic acid
• CAS No: 2680759-72-0
• MF: C₁₂H₁₆F₃NO₄
• MW: 295.254954338074
• CID: 5634992
• PubChem ID: 165927506
• Update Time: 2025-09-27

6-(2,2,2-trifluoroacetamido)methyl-5-oxaspiro3.5nonane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-[(2,2,2-trifluoroacetamido)methyl]-5-oxaspiro[3.5]nonane-2-carboxylic acid
• EN300-28289206
• 2680759-72-0
• 6-(2,2,2-trifluoroacetamido)methyl-5-oxaspiro3.5nonane-2-carboxylic acid

• Inchi： 1S/C12H16F3NO4/c13-12(14,15)10(19)16-6-8-2-1-3-11(20-8)4-7(5-11)9(17)18/h7-8H,1-6H2,(H,16,19)(H,17,18)
• InChI Key： ZYRLROLQHTZBEZ-UHFFFAOYSA-N
• SMILES： FC(C(NCC1CCCC2(CC(C(=O)O)C2)O1)=O)(F)F

Computed Properties

• Exact Mass: 295.10314248g/mol
• Monoisotopic Mass: 295.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 6-(2,2,2-trifluoroacetamido)methyl-5-oxaspiro3.5nonane-2-carboxylic acid

Introduction to 6-(2,2,2-trifluoroacetamido)methyl-5-oxaspiro3.5nonane-2-carboxylic acid (CAS No: 2680759-72-0)

6-(2,2,2-trifluoroacetamido)methyl-5-oxaspiro3.5nonane-2-carboxylic acid (CAS No: 2680759-72-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This spirocyclic compound, characterized by a spiro connection between a five-membered oxazole ring and a five-membered lactam ring, exhibits a high degree of molecular complexity that makes it an intriguing candidate for further research and development.

The name of this compound provides valuable insights into its chemical structure. The presence of the trifluoroacetamido group (–NHCOCF₃) suggests strong potential for metabolic stability and lipophilicity, which are critical factors in drug design. Additionally, the spiro3.5nonane core indicates a rigid bicyclic system that could enhance binding affinity to biological targets. The carboxylic acid moiety at the 2-position further extends its utility as a synthetic intermediate or a pharmacophore in drug discovery.

In recent years, spirocyclic compounds have emerged as a privileged scaffold in medicinal chemistry due to their ability to exhibit multiple binding modes and enhanced binding entropy. The spiro structure in 6-(2,2,2-trifluoroacetamido)methyl-5-oxaspiro3.5nonane-2-carboxylic acid contributes to its conformational flexibility while maintaining structural rigidity, making it an excellent candidate for designing small-molecule inhibitors or modulators of biological pathways.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutics. The trifluoroacetamido group is known to improve pharmacokinetic properties by increasing metabolic stability against hydrolysis by peptidases. This feature is particularly valuable in the design of long-acting biologics or peptidomimetics. Furthermore, the oxaspiro core has been shown to interact favorably with biological macromolecules, offering opportunities for the development of targeted therapies against various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. Studies using molecular dynamics simulations have revealed that 6-(2,2,2-trifluoroacetamido)methyl-5-oxaspiro3.5nonane-2-carboxylic acid can adopt multiple conformations that optimize its interaction with potential target proteins. This conformational flexibility is essential for achieving high affinity and selectivity in drug design.

The synthesis of this compound represents a significant achievement in organic chemistry due to its structural complexity. Multi-step synthetic routes involving spirocyclic formation and functional group transformations have been developed to access this molecule efficiently. These synthetic strategies not only highlight the ingenuity of modern synthetic methodologies but also provide valuable insights into the construction of similar scaffolds for future drug discovery efforts.

From a medicinal chemistry perspective, the carboxylic acid group serves as a versatile handle for further derivatization. It can be esterified to enhance solubility or coupled with amine groups to form amides, which are common pharmacophores in many approved drugs. Additionally, the presence of both polar (–NHCOCF₃) and non-polar regions in this molecule makes it an excellent candidate for oral administration, as it can be designed to optimize absorption and distribution in vivo.

The growing interest in fluorinated compounds has further underscored the importance of molecules like 6-(2,2,2-trifluoroacetamido)methyl-5-oxaspiro3.5nonane-2-carboxylic acid. Fluorine atoms are known to modulate physicochemical properties such as lipophilicity, metabolic stability, and electronic distribution in molecules. The introduction of fluorine at strategic positions can significantly enhance drug-like properties, making fluorinated derivatives more attractive for clinical development.

In conclusion,6-(2,2,2-trifluoroacetamido)methyl-5-oxaspiro3.5nonane-2-carboxylic acid (CAS No: 2680759-72-0) represents a promising scaffold for the development of novel therapeutics. Its unique structural features—such as the spiro connection, trifluoroacetamido group, and carboxylic acid moiety—make it an ideal candidate for further exploration in drug discovery programs targeting various diseases. As research continues to uncover new applications for spirocyclic compounds, this molecule is poised to play a significant role in shaping the future of medicinal chemistry.